Cas no 2137768-60-4 (Propanamide, N-3-azabicyclo[3.2.0]hept-1-yl-2-methyl-)

• Product Name: Propanamide, N-3-azabicyclo[3.2.0]hept-1-yl-2-methyl-
• CAS No: 2137768-60-4
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5258491
• Update Time: 2025-07-17

Propanamide, N-3-azabicyclo[3.2.0]hept-1-yl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-3-azabicyclo[3.2.0]hept-1-yl-2-methyl-

• Inchi： 1S/C10H18N2O/c1-7(2)9(13)12-10-4-3-8(10)5-11-6-10/h7-8,11H,3-6H2,1-2H3,(H,12,13)
• InChI Key： OBXXNTUJVXNWHG-UHFFFAOYSA-N
• SMILES： C(NC12C(CC1)CNC2)(=O)C(C)C

Additional information on Propanamide, N-3-azabicyclo[3.2.0]hept-1-yl-2-methyl-

Comprehensive Overview of Propanamide, N-3-azabicyclo[3.2.0]hept-1-yl-2-methyl- (CAS No. 2137768-60-4)

The compound Propanamide, N-3-azabicyclo[3.2.0]hept-1-yl-2-methyl- (CAS No. 2137768-60-4) is a specialized organic molecule with a unique structural framework. Its 3-azabicyclo[3.2.0]heptane core and 2-methylpropanamide substituent make it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "What is the synthesis pathway for Propanamide derivatives?" and "How does the azabicyclo structure influence bioactivity?"

In recent years, the demand for heterocyclic compounds like N-3-azabicyclo[3.2.0]hept-1-yl-2-methylpropanamide has surged due to their potential in drug discovery. Researchers are particularly intrigued by its molecular stability and binding affinity, which are critical for designing enzyme inhibitors and receptor modulators. The compound's CAS No. 2137768-60-4 is frequently searched in databases like SciFinder and PubChem, reflecting its growing importance in medicinal chemistry.

The azabicyclo[3.2.0]heptane moiety is a rigid bicyclic scaffold that enhances conformational control in drug design. This feature aligns with the industry's focus on targeted therapeutics, a hot topic in precision medicine. Questions like "Can Propanamide derivatives act as allosteric modulators?" or "What are the computational modeling insights for this structure?" highlight the intersection of AI-driven drug discovery and small-molecule optimization.

From a synthetic perspective, Propanamide, N-3-azabicyclo[3.2.0]hept-1-yl-2-methyl- poses challenges due to its steric hindrance and chiral centers. Advanced techniques like asymmetric catalysis and flow chemistry are often explored to improve yield and purity, addressing queries such as "How to optimize the enantioselective synthesis of azabicyclo compounds?" These discussions resonate with the broader trend of green chemistry and sustainable synthesis.

Beyond pharmaceuticals, this compound's agrochemical potential is under investigation. Its structural motifs may contribute to pest resistance or plant growth regulation, tying into global concerns about food security and sustainable agriculture. Searches like "Azabicyclo derivatives in crop protection" or "Role of propanamides in soil health" reflect this interdisciplinary interest.

Analytical characterization of CAS No. 2137768-60-4 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods address quality control challenges, a priority for regulatory compliance in API manufacturing. The compound's logP and solubility profiles are also frequently analyzed, as seen in queries like "How to improve the bioavailability of azabicyclo-based propanamides?"

In conclusion, Propanamide, N-3-azabicyclo[3.2.0]hept-1-yl-2-methyl- represents a compelling case study in modern structure-activity relationship (SAR) research. Its versatility across life sciences and alignment with high-throughput screening methodologies ensure its continued relevance. As the scientific community seeks answers to "Next-generation applications of bicyclic propanamides," this compound remains at the forefront of innovative chemical design.